molecular formula C10H11NO B1505613 2-methyl-6,7-dihydroquinolin-8(5H)-one

2-methyl-6,7-dihydroquinolin-8(5H)-one

Cat. No. B1505613
M. Wt: 161.2 g/mol
InChI Key: OUTVYOSBTJSILH-UHFFFAOYSA-N
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Description

2-methyl-6,7-dihydroquinolin-8(5H)-one is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.2 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C10H11NO

Molecular Weight

161.2 g/mol

IUPAC Name

2-methyl-6,7-dihydro-5H-quinolin-8-one

InChI

InChI=1S/C10H11NO/c1-7-5-6-8-3-2-4-9(12)10(8)11-7/h5-6H,2-4H2,1H3

InChI Key

OUTVYOSBTJSILH-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(CCCC2=O)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Intermediate 200A2 in dichloromethane (100 mL)/methanol (200 mL) was cooled to −78° C. Ozone was passed through the mixture for 1-2 h until the mixture had a light blue color. The reaction mixture was purged with nitrogen followed by the addition of dimethyl sulfide (10 mL). The mixture was stirred for 30 m and evaporated. The residue was partitioned between ether and 1M HCl. The organic layer was extracted with 1N HCl (2×) and the acidic, aqueous layers were pooled, washed with ether (3×), cooled with crushed ice, and carefully basified with solid NaOH. The basic layer was extracted with chloroform, freed of solvent, and the residue was passed through a column of SiO2 with 80% ethyl acetate/hexane to give impure Intermediate 200A3 as a yellow solid. Further purification of this mixture was conducted by oxidation of the minor product: (˜3%) 8-oxo-5,6,7,8-tetrahydro-quinoline-2-carbaldehyde in formic acid (15 mL) at 0° C. by dropwise addition of H2O2 (2.1 mL, 30% solution). The mixture was stirred for 1.5 h, quenched with crushed ice, diluted with chloroform, and basified with 2 M NaOH to pH>8. The chloroform layer was dried, filtered and evaporated to give pure 2-methyl-6,7-dihydro-5H-quinolin-8-one (Intermediate 200A3), 15.1 g (50% over two steps).
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